Cas no 51511-05-8 (30-Nor-lupan-20-on)

• Product Name: 30-Nor-lupan-20-on
• CAS No: 51511-05-8
• Molecular Formula: C₂₉H₄₈O
• Molecular Weight: 412.691
• CID: 2001046
• PubChem ID: 10787860

30-Nor-lupan-20-on Properties

Names and Identifiers

• 30-Nor-lupan-20-on
• 30-Nor-lupanon-(20)
• 30-nor-lupanone-(20)
• 30-normethyl lupane-20-one
• Adiantulupanone
• 51511-05-8
• AKOS040763056
• 1-[(1R,3aR,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-3a,5a,5b,8,8,11a-hexamethyl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysen-1-yl]ethanone

• InChIKey： WITVYVWRRGIEDG-DVLMBPTHSA-N
• Inchi： InChI=1S/C29H48O/c1-19(30)20-11-15-26(4)17-18-28(6)21(24(20)26)9-10-23-27(5)14-8-13-25(2,3)22(27)12-16-29(23,28)7/h20-24H,8-18H2,1-7H3/t20-,21+,22-,23+,24+,26+,27-,28+,29+/m0/s1
• SMILES： CC(=O)C1CCC2(C1C3CCC4C5(CCCC(C5CCC4(C3(CC2)C)C)(C)C)C)C

Computed Properties

• Exact Mass: 412.370516150g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 412.370516150g/mol
• Heavy Atom Count: 30
• Complexity: 737
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 470.0±13.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 282.6±7.5 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives